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Biological Activity of FR 58664 in Cardiac Cells: An In-Depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide aims to provide a comprehensive overview of the biological activity of the

chemical compound FR 58664 in cardiac cells. A thorough review of publicly available scientific

literature and chemical databases was conducted to synthesize information on its mechanism

of action, quantitative effects, and relevant experimental protocols. Despite extensive searches,

no specific data on the biological activity of FR 58664 in cardiac cells could be identified. This

document details the search methodology and the information that is available for this

compound in other contexts.

Introduction
FR 58664 is a chemical entity identified in various chemical databases. Its systematic IUPAC

name is 6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-

2(1H)-one, and it is also known by the synonym FK-664. While the existence of this compound

is confirmed, its biological effects, particularly within the cardiovascular system and specifically

on cardiac cells, remain uncharacterized in the public domain.

This guide was intended to consolidate existing research on FR 58664's interaction with

cardiomyocytes, including any known effects on ion channels, signaling pathways, contractility,

and electrophysiology. However, the comprehensive search strategy employed did not yield

any such information.
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Search Methodology
A multi-faceted search strategy was implemented to locate any available data on the biological

activity of FR 58664 in cardiac cells. The search included:

Keyword Searches: A variety of keywords and their combinations were used across multiple

scientific search engines, including "FR 58664," "FK-664," its full IUPAC name, in

conjunction with terms such as "cardiac," "cardiomyocyte," "heart," "biological activity,"

"mechanism of action," "pharmacology," and "cardiovascular."

Chemical Database Inquiries: Major chemical and biological databases such as PubChem

and MedChemExpress were queried for information pertaining to the bioactivity of FR 58664.

The search did not yield any published studies, patents, or database entries that describe the

effects of FR 58664 on cardiac cells.

Available Information on FR 58664
While no data exists on its cardiac cell activity, the following information has been gathered

from available chemical databases:

Identifier Value

Common Name FR 58664

Synonym FK-664

IUPAC Name
6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-

(2,4,6-trimethylphenyl)iminopyrimidin-2(1H)-one

Molecular Formula C24H29N3O3

CAS Number 117321-77-4

Discussion and Future Directions
The absence of published data on the biological activity of FR 58664 in cardiac cells represents

a significant knowledge gap. The chemical structure of FR 58664, a substituted pyrimidinone,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suggests potential for biological activity, as this scaffold is present in various pharmacologically

active compounds.

For researchers interested in the potential cardiac effects of FR 58664, the following

experimental workflow is proposed as a starting point for investigation:

Caption: Proposed experimental workflow for investigating the biological activity of FR 58664 in

cardiac cells.

Conclusion
As of the date of this publication, there is no publicly available scientific literature or data

detailing the biological activity of FR 58664 in cardiac cells. This technical guide serves to

report this lack of information and to propose a foundational experimental approach for future

research in this area. Researchers and drug development professionals are encouraged to

consider the outlined workflow for initial in vitro screening and subsequent mechanism of action

studies to elucidate the potential cardiac effects of this compound.

To cite this document: BenchChem. [biological activity of FR 58664 in cardiac cells].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219914#biological-activity-of-fr-58664-in-cardiac-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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